BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: A Molecule of Incidental
Importance

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Sulfamoylbenzoic acid
CAS No.: 632-24-6
Cat. No.: B1218660
Get Quote
. J

2-Sulfamoylbenzoic acid, also known as o-sulfamoylbenzoic acid, is an organic compound
featuring a benzoic acid core substituted with a sulfonamide group at the ortho position.[1][2]
While structurally unassuming, this molecule holds a significant place in the history of synthetic
chemistry and has evolved into a versatile building block in contemporary drug discovery and
materials science.[3][4] Its initial discovery was not the result of a targeted search but a pivotal
intermediate step in the synthesis of the world's first commercial artificial sweetener, saccharin.
[5][6][7] This guide provides a comprehensive technical overview of 2-sulfamoylbenzoic acid,
from its historical roots and synthesis methodologies to its modern applications, designed for
researchers, chemists, and professionals in drug development.

Historical Context: The Serendipitous Discovery via
Saccharin

The story of 2-sulfamoylbenzoic acid is inextricably linked to the discovery of saccharin in
1879 by Constantin Fahlberg at Ira Remsen's laboratory at Johns Hopkins University.[7]
Fahlberg was investigating the oxidation of o-toluenesulfonamide when he inadvertently
noticed an intensely sweet taste on his hands from the chemicals he was working with.[7] This
led to the identification of benzoic sulfimide, which he named saccharin.
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The classic Remsen-Fahlberg synthesis established 2-sulfamoylbenzoic acid as a crucial,
albeit transient, intermediate. The process begins with toluene, which is treated with
chlorosulfonic acid to produce o-toluenesulfonyl chloride. This is subsequently reacted with
ammonia to form o-toluenesulfonamide. The critical step involves the oxidation of the methyl
group of o-toluenesulfonamide, typically with an oxidizing agent like potassium permanganate
or dichromate, which yields 2-sulfamoylbenzoic acid.[5] Upon heating, this intermediate
readily undergoes intramolecular cyclization to form saccharin and water.[5] For decades, the
primary significance of 2-sulfamoylbenzoic acid was confined to its role as a precursor in this
industrial process.

Physicochemical and Structural Properties

2-Sulfamoylbenzoic acid is a white, crystalline solid soluble in polar solvents.[4] Its structure
combines a carboxylic acid group and a sulfonamide group, both of which are capable of
hydrogen bonding, influencing its physical properties and reactivity.

Property Value Source
Molecular Formula C7H7NO4S [31[8]
Molecular Weight 201.20 g/mol [1][8]
CAS Number 632-24-6 [1][3]
Melting Point 153-156 °C [3][8]
Boiling Point 454.8 °C at 760 mmHg [3]
pKa 3.13 £ 0.36 (Predicted) [3]
Density 1.536 g/cm3 [3]
XLogP3 0.4 [11[3]
Hydrogen Bond Donors 2 [1][3]
Hydrogen Bond Acceptors 5 [11[3]

Core Synthesis Methodologies
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While the Remsen-Fahlberg process provides a historical route, more direct and versatile
methods are now employed for the synthesis of 2-sulfamoylbenzoic acid and its derivatives,
primarily starting from benzoic acid.

Method 1: Chlorosulfonation of Benzoic Acid

This is a common and direct approach for synthesizing the sulfamoylbenzoic acid core. The
electron-withdrawing nature of the carboxylic acid group on the benzene ring makes
chlorosulfonation a challenging step that requires forcing conditions.[9]
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Caption: Synthesis of 2-Sulfamoylbenzoic Acid from Benzoic Acid.
Experimental Protocol: Synthesis via Chlorosulfonation

» Chlorosulfonation: To an excess of chlorosulfonic acid, slowly add benzoic acid in portions
while maintaining a controlled temperature. The use of excess chlorosulfonic acid acts as
both reagent and solvent.
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o Causality: Benzoic acid is an electron-deficient substrate, requiring elevated temperatures
and a potent electrophilic agent to drive the sulfonation reaction.[9]

o Reaction: Heat the mixture to facilitate the reaction, forming 2-(chlorosulfonyl)benzoic acid.
The reaction progress can be monitored by thin-layer chromatography (TLC).

e Quenching: After completion, cool the reaction mixture and carefully pour it onto crushed ice.
This step precipitates the sulfonyl chloride product and safely quenches the highly reactive
excess chlorosulfonic acid.

o Ammonolysis: Isolate the crude 2-(chlorosulfonyl)benzoic acid intermediate. Suspend the
intermediate in an aqueous medium and add an ammonia solution. The nucleophilic
ammonia displaces the chloride on the sulfonyl group to form the sulfonamide.

o Trustworthiness: This step is a standard procedure for converting sulfonyl chlorides to
sulfonamides and is typically high-yielding.[9]

 Acidification & Purification: Acidify the reaction mixture to precipitate the 2-
sulfamoylbenzoic acid product. The crude product can then be purified by recrystallization
or column chromatography on silica gel.

Method 2: Hydrolysis of Saccharin

2-Sulfamoylbenzoic acid can also be formed from the hydrolysis of saccharin. This is typically
considered a degradation pathway rather than a primary synthetic route. Under conditions of
prolonged exposure to high temperatures or extreme pH (<2.0), the imide ring of saccharin can
open to yield 2-sulfamoylbenzoic acid.[6]

Modern Applications in Drug Discovery and
Research

The true value of 2-sulfamoylbenzoic acid in modern science lies in its utility as a versatile
scaffold for synthesizing a wide range of biologically active molecules. The presence of two
reactive handles—the carboxylic acid and the sulfonamide—allows for modular synthesis and
the generation of large compound libraries.
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Caption: The 2-Sulfamoylbenzoic Acid scaffold in medicinal chemistry.

Diuretics and Antihypertensive Agents: Many sulfamoylbenzoic acid derivatives are known to
possess diuretic properties.[10] Compounds such as 2,4-dichloro-5-sulfamoylbenzoic acid
(lasamide) and its derivatives have been extensively studied as potent diuretic and
antihypertensive agents.[10][11]

Carbonic Anhydrase (CA) Inhibitors: The sulfonamide moiety is a classic zinc-binding group
for inhibiting carbonic anhydrases, a family of enzymes implicated in various diseases,
including cancer.[12] Derivatives of 2,4-dichloro-5-sulfamoylbenzoic acid have been
synthesized and evaluated as selective inhibitors of tumor-associated hCA isoforms I1X and
XII, making them promising leads for anticancer drug development.[11]

NTPDase Inhibitors: Researchers have synthesized libraries of sulfamoylbenzamides
derived from 2-sulfamoylbenzoic acid as selective inhibitors of human nucleoside
triphosphate diphosphohydrolases (h-NTPDases).[9] These enzymes are involved in
pathological conditions like thrombosis and cancer, and potent, selective inhibitors are
valuable research tools and potential therapeutics.[9]

Lysophosphatidic Acid (LPA) Receptor Agonists: In the search for non-lipid compounds that
can modulate cell signaling, sulfamoylbenzoic acid analogues have been identified as the
first specific agonists for the LPAz receptor.[13] This receptor is known to mediate anti-
apoptotic effects, and its specific agonists are being investigated for their potential to protect
tissues from damage, such as that caused by radiation therapy.[13]
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e Agrochemical Research: 2-Sulfamoylbenzoic acid is a known environmental transformation
product and metabolite of several widely used sulfonylurea herbicides, including
metsulfuron-methyl and tribenuron-methyl.[1][4] Its detection and degradation in soil and
water are monitored to understand the environmental fate of these agricultural chemicals.[4]

Conclusion

From its humble origins as a fleeting intermediate in the synthesis of saccharin, 2-
sulfamoylbenzoic acid has emerged as a cornerstone scaffold in medicinal chemistry. Its
straightforward synthesis and the versatile reactivity of its functional groups have allowed
scientists to explore a vast chemical space, leading to the discovery of potent modulators of
critical biological targets. For drug development professionals and researchers, 2-
sulfamoylbenzoic acid is not merely a historical curiosity but a powerful and relevant tool for
constructing the next generation of therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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